Cas no 173206-51-4 (1,1'-Biphenyl, 4,4'-diisocyano-3,3',5,5'-tetramethyl-)
173206-51-4 structure
Product Name:1,1'-Biphenyl, 4,4'-diisocyano-3,3',5,5'-tetramethyl-
CAS No:173206-51-4
MF:C18H16N2
MW:260.333044052124
CID:1361985
PubChem ID:71353535
Update Time:2025-04-20
1,1'-Biphenyl, 4,4'-diisocyano-3,3',5,5'-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 4,4'-diisocyano-3,3',5,5'-tetramethyl-
- 2-isocyano-5-(4-isocyano-3,5-dimethylphenyl)-1,3-dimethylbenzene
- 173206-51-4
- 4,4'-Diisocyano-3,3',5,5'-tetramethyl-1,1'-biphenyl
- DTXSID50778267
-
- Inchi: 1S/C18H16N2/c1-11-7-15(8-12(2)17(11)19-5)16-9-13(3)18(20-6)14(4)10-16/h7-10H,1-4H3
- InChI Key: CCERNTLXMJNPCS-UHFFFAOYSA-N
- SMILES: [N+](#[C-])C1C(C)=CC(=CC=1C)C1C=C(C)C(=C(C)C=1)[N+]#[C-]
Computed Properties
- Exact Mass: 260.13148
- Monoisotopic Mass: 260.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 8.7Ų
Experimental Properties
- PSA: 8.72
1,1'-Biphenyl, 4,4'-diisocyano-3,3',5,5'-tetramethyl- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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